molecular formula C13H8OTe B3330583 Telluroxanthone CAS No. 72294-67-8

Telluroxanthone

Cat. No. B3330583
CAS RN: 72294-67-8
M. Wt: 307.8 g/mol
InChI Key: OFZRITJSTAFTQM-UHFFFAOYSA-N
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Description

Telluroxanthone is a chemical compound that has been used in the synthesis of tellurium-containing analogues of rosamine and rhodamine dyes . It is a precursor to these dyes, which are prepared by the addition of Grignard or organolithium reagents .


Synthesis Analysis

The synthesis of Telluroxanthone involves a multi-step reaction with three steps :

  • 82 percent yield with aq. K2CO3, Na2SO3 in diethyl ether


Molecular Structure Analysis

One derivative of Telluroxanthone was characterized by X-ray crystallography and was found to have a nearly planar telluroxanthylium core with a 9-aryl substituent held nearly orthogonal to the core .


Chemical Reactions Analysis

The first tellurium-containing analogues of the rosamine and rhodamine dyes were prepared by the addition of Grignard or organolithium reagents to telluroxanthone precursors .


Physical And Chemical Properties Analysis

Telluroxanthone has a molecular formula of C13H8OTe and a molar mass of 307.8 . It appears as a solid and has a melting point of 115-118 °C .

Safety and Hazards

Telluroxanthone is harmful if swallowed, inhaled, or absorbed through the skin. It may cause eye, skin, and respiratory tract irritation. It may also cause nervous system effects .

properties

IUPAC Name

telluroxanthen-9-one
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H8OTe/c14-13-9-5-1-3-7-11(9)15-12-8-4-2-6-10(12)13/h1-8H
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OFZRITJSTAFTQM-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C2C(=C1)C(=O)C3=CC=CC=C3[Te]2
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H8OTe
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

307.8 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Telluroxanthone

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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